Cas no 104-49-4 (1,4-Phenylene diisocyanate)

1,4-Phenylene diisocyanate Properties

Names and Identifiers

• 1,4-PHENYLENE DIISOCYANATE
• 3-fluoro-4-phenylhydratropic acid
• BENZENE 1,4-DIISOCYANATE
• PPDI
• P-PHENYLENE DIISOCYANATE
• 1,4-Benzenediisocyanate
• 1,4-diisocyanato-benzen
• 1,4-Diisocyanatobenzene
• 1,4-diisocyanato-Benzene
• benzene,1,4-diisocyanato-
• Isocyanic acid, p-phenylene ester
• Phenylene-1,4-diisocyanate
• p-Phenylene isocyanate
• FLURBIPROFEN USP24
• p-phenyl diisocyanate
• Para Phenylene Diisocyanate
• 1,4-Phenyldiisocyanate
• p-phenyl diisocyanate (PPDI)
• 1,4-Phenylene diisoc
• Phenylene diisocyanat
• 4,4'-phenyl isocyanate
• p-phenyleneisocyanate
• BENZENE, 1,4-DIISOCYANATO-
• 1,4-Phenylenediisocyanate
• OKE64XZR2L
• ALQLPWJFHRMHIU-UHFFFAOYSA-N
• 1,4-Phenylene diisocyanate [Diisocyanates]
• benzene-1,4-diisocyanate
• Isocyanic acid, p-phenylene ester (6CI,7CI,8CI)
• p-phenylenediisocyanate
• tran
• J-504009
• EN300-20167
• UNII-OKE64XZR2L
• 1,4-PHENYLENEBIS(ISOCYANATE)
• Benzene,4-diisocyanato-
• AS-58750
• NSC 94776
• trans-Styrilacetic acid
• NSC94776
• NCIOpen2_001342
• Q13427524
• FT-0631571
• 104-49-4
• SCHEMBL15430
• paraphenylene diisocyanate
• DTXSID3025883
• AKOS000120973
• J-800251
• 4,4'-Phenylisocyanate
• EINECS 203-207-6
• HYDROQUINONE, DIISOCYANATE
• MFCD00002025
• P1640
• NSC-94776
• NS00020462
• Benzene 1,4-Diisocyanate
• DTXCID705883
• p-Phenylene diisocyanate
• DB-040547
• 1,4-diisocyanato-benzene
• 1,4-Phenylene diisocyanate
• +Expand

• MDL： MFCD00002025
• InChIKey： ALQLPWJFHRMHIU-UHFFFAOYSA-N
• Inchi： 1S/C8H4N2O2/c11-5-9-7-1-2-8(4-3-7)10-6-12/h1-4H
• SMILES： O=C=NC1C([H])=C([H])C(=C([H])C=1[H])N=C=O

Computed Properties

• Exact Mass: 160.027277g/mol
• Surface Charge: 0
• XLogP3: 3.5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 160.027277g/mol
• Monoisotopic Mass: 160.027277g/mol
• Topological Polar Surface Area: 58.9Ų
• Heavy Atom Count: 12
• Complexity: 205
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.62120
• PSA: 58.86000
• Refractive Index: 1.4900 (estimate)
• Boiling Point: 118°C/14mmHg(lit.)
• Melting Point: 94.0 to 98.0 deg-C
• Vapor Pressure: <0.01 mmHg ( 20 °C)
• Flash Point: Fahrenheit: >235.4 ° f
  Celsius: >113 ° c
  
• Solubility: THF: soluble
• Color/Form: Not determined
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidising agents, strong alkalies, strong acids, alcohols, amines. Moisture sensitive.
• Solubility: Not determined
• Sensitiveness: Sensitive to humidity and heat
• Density: 1.3848 (rough estimate)

1,4-Phenylene diisocyanate Security Information

• Symbol: GHS05 GHS07 GHS08
• RTECS：CZ6150000
• WGK Germany：3
• Safety Term：S22;S26;S36/37
• Safety Instruction： S22-S26-S36/37
• Risk Phrases：R20/21/22; R36/37/38; R42
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• Hazard Statement： H302,H312,H315,H318,H332,H334
• Warning Statement： P261,P280,P305+P351+P338,P342+P311
• Prompt：dangerous
• Storage Condition：0-10°C
• PackingGroup：III
• Risk Phrases： 20/21/22-38-41-42
• Signal Word：Danger
• HazardClass：6.1

1,4-Phenylene diisocyanate Customs Data

• HS CODE：2929109000
• Customs Data：

  China Customs Code:

  2929109000

  Overview:

  2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides